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Compound of Interest

Compound Name: trans-3-Nonene

Cat. No.: B166812 Get Quote

Foreword: A Paradigm of Proactive Safety
In the landscape of chemical research and pharmaceutical development, the mastery of a

compound extends beyond its synthetic utility or biological activity; it begins with a profound

and actionable understanding of its inherent risks. This guide is constructed on the principle of

proactive safety—a methodology that prioritizes the anticipation and mitigation of hazards over

reactive responses. As your Senior Application Scientist, my objective is not merely to list

protocols but to elucidate the scientific rationale—the why—that underpins each safety

recommendation for trans-3-Nonene. By understanding the causality behind its chemical

behavior, you are empowered to create a self-validating system of safety within your laboratory,

ensuring the integrity of your research and the well-being of your team.

Section 1: Chemical and Hazard Profile of trans-3-
Nonene
trans-3-Nonene (CAS: 20063-92-7) is a nine-carbon alkene, a member of a class of

unsaturated hydrocarbons widely used as intermediates in organic synthesis. Its utility,

however, is matched by a distinct hazard profile that demands rigorous control measures.

Physicochemical Properties
The primary hazards associated with trans-3-Nonene are directly correlated to its physical

properties, particularly its volatility and flammability. The flash point, the lowest temperature at

which vapors will ignite with a spark, is a critical parameter for risk assessment.
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Table 1: Physicochemical Data for trans-3-Nonene

Property Value Significance & Causality

CAS Number 20063-92-7[1][2]
Unique identifier for the

specific isomer.

Molecular Formula C₉H₁₈[3][4]
Defines the elemental

composition.

Molecular Weight 126.24 g/mol [4]
Influences vapor density and

diffusion.

Appearance Colorless liquid[5] Visual identification.

Flash Point 90 °F / 32.2 °C[1][6]

Critical Hazard. Vapors can

form an ignitable mixture with

air at or near standard room

temperature, driving the need

for strict ignition source control.

Boiling Point 149 °C[6]
Indicates volatility and the

potential for vapor generation.

Vapor Density >1 (Air = 1)

Vapors are heavier than air

and can accumulate in low-

lying areas, traveling

considerable distances to an

ignition source.[7][8]

Solubility Insoluble in water[5][6]

Affects spill cleanup

procedures and environmental

fate; it will float on water

surfaces.

GHS Hazard Classification and Toxicological Profile
The Globally Harmonized System (GHS) provides a standardized framework for hazard

communication. trans-3-Nonene is classified with several key hazards that dictate handling

protocols.[4][9]
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Physical Hazard: Flammable Liquid (Category 3)[4][6]

Causality: The low flash point is the defining characteristic for this classification. It

necessitates the elimination of all potential ignition sources during handling and storage.[8]

This includes static electricity, which can be generated when pouring flammable liquids.

[10]

Health Hazards:

Aspiration Hazard (Category 1)[11][12]

Causality: This is a severe hazard associated with low-viscosity hydrocarbons. If the

liquid is ingested and then vomited, it can be aspirated into the lungs, leading to

chemical pneumonitis, which can be fatal.[11][12] This is why inducing vomiting after

ingestion is strictly contraindicated.[11][12]

Skin Irritation (Category 2)

Causality: As a non-polar solvent, trans-3-Nonene can defat the skin by dissolving the

natural protective lipids in the epidermis.[8] Repeated or prolonged contact leads to

dryness, cracking, and dermatitis.

Eye Irritation (Category 2A)

Causality: Direct contact with the liquid or high concentrations of vapor can cause

significant irritation to the sensitive mucous membranes of the eyes.

Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System

Causality: Inhalation of vapors can irritate the respiratory tract. At high concentrations,

its lipophilic nature allows it to cross the blood-brain barrier, potentially causing central

nervous system (CNS) depression with symptoms like dizziness and drowsiness.[13]

Environmental Hazard: Toxic to Aquatic Life[5][11]

Causality: Due to its low water solubility and persistence, a release into the environment

can cause long-term adverse effects on aquatic ecosystems.[5][11] This dictates that it
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must be disposed of as hazardous waste and never released into drains or waterways.[5]

Section 2: The Hierarchy of Controls: A Multi-
Layered Safety Framework
Effective risk management follows a "Hierarchy of Controls," prioritizing the most effective and

reliable measures. This framework is not a checklist but a systematic approach to minimizing

exposure.

Caption: The Hierarchy of Controls prioritizes systemic changes over individual actions.

Engineering Controls: The First Line of Defense
Engineering controls are physical changes to the workplace that isolate personnel from

hazards. For trans-3-Nonene, they are non-negotiable.

Chemical Fume Hood: All handling of trans-3-Nonene must occur within a certified chemical

fume hood.[8][14] This is to ensure that flammable and irritating vapors are effectively

captured and exhausted, preventing the buildup of an explosive atmosphere and protecting

the user from inhalation.[8]

Ventilation: The laboratory must have adequate general ventilation to dilute fugitive

emissions. All storage cabinets for flammable liquids should be properly ventilated.[15]

Grounding and Bonding: When transferring volumes greater than 4 liters, containers must be

electrically bonded and grounded to dissipate static electricity, a potent ignition source.[7][8]

[16]

Administrative Controls: Standardizing Safe Practices
Standard Operating Procedures (SOPs): Detailed, chemical-specific SOPs must be

developed and readily available.

Training: All personnel must be trained on the specific hazards of trans-3-Nonene, the

contents of its Safety Data Sheet (SDS), and the laboratory's SOPs before beginning work.

[15]
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Restricted Access: Limit the quantities stored in the laboratory to the minimum required for

immediate work.[15]

Ignition Source Control: Prohibit open flames, spark-producing equipment (e.g., certain hot

plates, motors), and other ignition sources from areas where trans-3-Nonene is handled or

stored.[7][8]

Personal Protective Equipment (PPE): The Final Barrier
PPE is essential but should never be the sole means of protection. It is the last line of defense

after engineering and administrative controls have been implemented.[15]

Table 2: PPE Requirements for Handling trans-3-Nonene

Protection Specification Rationale & Protocol

Eye/Face

Chemical splash goggles

(ANSI Z87.1 / EN 166

compliant).[17] Face shield

required for bulk transfers.[13]

Protects against splashes of

the liquid, which can cause

serious eye irritation.

Hand

Nitrile or Neoprene gloves.[13]

For prolonged contact,

heavier-duty gloves (e.g., Butyl

rubber) are recommended.

Provides a chemical barrier

against skin contact. Gloves

must be inspected before use

and removed properly to avoid

contaminating skin.[17]

Body

Flame-retardant lab coat.[8]

[17] Chemical-resistant apron

for larger quantities.

Protects skin from splashes.

Standard polyester/cotton lab

coats are not recommended as

they can melt and adhere to

skin in a fire.[8]

Respiratory

Not required if handled within a

functioning chemical fume

hood.

In case of ventilation failure or

a large spill, an air-purifying

respirator with organic vapor

cartridges is necessary.[17][18]
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Section 3: Standard Operating Protocols
Protocol for Safe Storage

Segregation: Store in a dedicated, properly labeled flammable liquids storage cabinet.[5][8]

Compatibility: Do not store with strong oxidizing agents (e.g., peroxides, nitrates), as this can

create a fire or explosion hazard.[5][19]

Environment: The storage area must be cool, dry, and well-ventilated, away from heat and

direct sunlight.[7][12]

Container Integrity: Keep containers tightly sealed when not in use to prevent the escape of

flammable vapors.[7][8]

Protocol for Chemical Transfer and Handling
This workflow is a self-validating system; proceeding to the next step is contingent on the

successful and safe completion of the previous one.
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Workflow: Safe Handling of trans-3-Nonene

Start

1. Pre-Operation Check
- Verify Fume Hood Airflow

- Don all required PPE
- Clear work area of ignition sources

- Locate emergency equipment (shower, extinguisher)

2. Chemical Transfer
- Use secondary containment (e.g., tray)

- Dispense slowly to minimize splashing/static
- Keep containers closed when not dispensing

3. Use in Application
- Maintain constant vigilance

- Ensure reaction is contained and ventilated

4. Post-Operation Cleanup
- Tightly seal all containers

- Decontaminate work surfaces
- Dispose of contaminated materials as hazardous waste

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b166812#trans-3-nonene-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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